1-(4-(5-(5-Isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)-2-methoxyethanone

• IUPAC Name: 2-methoxy-1-[4-[5-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H23N5O3/c1-12(2)17-19-16(20-25-17)13-4-5-14(18-10-13)21-6-8-22(9-7-21)15(23)11-24-3/h4-5,10,12H,6-9,11H2,1-3H3
• InChI Key: OWRFVXLRRPSJRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NO1)C2=CN=C(C=C2)N3CCN(CC3)C(=O)COC
• Molecular Formula: C17H23N5O3
• Molecular Weight: 345.4 g/mol

Description

1-(4-(5-(5-Isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)-2-methoxyethanone is a useful research compound. Its molecular formula is C17H23N5O3 and its molecular weight is 345.403. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Research in medicinal chemistry has explored various compounds similar to 1-(4-(5-(5-Isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)-2-methoxyethanone, focusing on their potential therapeutic applications. For instance, compounds with oxadiazole and piperazine motifs have been synthesized and investigated for their antimicrobial activity. Krolenko, Vlasov, and Zhuravel (2016) synthesized new 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives containing piperidine or pyrrolidine ring and found them to exhibit strong antimicrobial activity, indicating a structure-activity relationship for these compounds (Krolenko, Vlasov, & Zhuravel, 2016).

Materials Science Applications

In the realm of materials science, such compounds have been examined for their utility in organic electronics. Wang et al. (2001) focused on the synthesis and structure of new bis(1,3,4-oxadiazole) systems and fabricated light-emitting diodes (LEDs) using these materials as electron-injection/hole-blocking layers. Their research demonstrates the potential of oxadiazole-containing compounds in enhancing the efficiency of OLED devices (Wang et al., 2001).

Chemical Synthesis and Analysis

The synthesis and structural analysis of compounds bearing oxadiazole rings have also been extensively studied. Kumara et al. (2017) reported on the crystal structure studies, Hirshfeld surface analysis, and DFT calculations of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives. Their work provides insight into the reactive sites for electrophilic and nucleophilic nature of the molecules, contributing to the understanding of molecular interactions in chemical synthesis (Kumara et al., 2017).